beta-Eleostearic acid
beta-Eleostearic acid
9,11,13-octadecatrienoic acid is any octadecatrienoic acid with three fully-conjugated double bonds at positions 9, 11 and 13.
beta-Eleostearic acid is a natural product found in Punica granatum and Pleurocybella porrigens with data available.
beta-Eleostearic acid is a natural product found in Punica granatum and Pleurocybella porrigens with data available.
Brand Name:
Vulcanchem
CAS No.:
544-73-0
VCID:
VC21240909
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9+
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
beta-Eleostearic acid
CAS No.: 544-73-0
Cat. No.: VC21240909
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9,11,13-octadecatrienoic acid is any octadecatrienoic acid with three fully-conjugated double bonds at positions 9, 11 and 13. beta-Eleostearic acid is a natural product found in Punica granatum and Pleurocybella porrigens with data available. |
|---|---|
| CAS No. | 544-73-0 |
| Molecular Formula | C18H30O2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (9E,11E,13E)-octadeca-9,11,13-trienoic acid |
| Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9+ |
| Standard InChI Key | CUXYLFPMQMFGPL-SUTYWZMXSA-N |
| Isomeric SMILES | CCCC/C=C/C=C/C=C/CCCCCCCC(=O)O |
| SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
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